ethyl 2-amino-1-(1-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(1-phenylethyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C21H20N4O2/c1-3-27-21(26)17-18-20(24-16-12-8-7-11-15(16)23-18)25(19(17)22)13(2)14-9-5-4-6-10-14/h4-13H,3,22H2,1-2H3
• InChI Key: VMXCXQZJQJEIDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C(C)C4=CC=CC=C4)N
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

The compound “ethyl 2-amino-1-(1-phenylethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate” is a complex organic molecule that contains several functional groups and rings. It has an ethyl group, an amino group, a phenylethyl group, a pyrroloquinoxaline ring, and a carboxylate group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The quinoxaline ring system is a bicyclic compound that consists of a benzene ring fused to a pyrazine ring. The pyrrolo group is a five-membered ring with two adjacent nitrogen atoms.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo a variety of chemical reactions, including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions reactions. The specific reactions that this compound can undergo would depend on the conditions and the reagents used.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the ethyl group could increase its lipophilicity, while the presence of the carboxylate group could make it more acidic.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological activity. Quinoxaline derivatives have been found to have diverse pharmacological activities, including antimicrobial, antiproliferative, hypoglycemic, antiviral, cytotoxic, antithrombotic, anti-HIV, and anti-inflammatory activities.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. It could also involve the development of new synthetic methods for its preparation.